molecular formula C12H16O3 B8747160 Ethyl 3-hydroxy-2-methyl-3-phenylpropanoate CAS No. 24744-96-5

Ethyl 3-hydroxy-2-methyl-3-phenylpropanoate

Cat. No. B8747160
CAS RN: 24744-96-5
M. Wt: 208.25 g/mol
InChI Key: DBYGIIOOKKCUKJ-UHFFFAOYSA-N
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Description

Ethyl 3-hydroxy-2-methyl-3-phenylpropanoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-hydroxy-2-methyl-3-phenylpropanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-hydroxy-2-methyl-3-phenylpropanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

24744-96-5

Product Name

Ethyl 3-hydroxy-2-methyl-3-phenylpropanoate

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

ethyl 3-hydroxy-2-methyl-3-phenylpropanoate

InChI

InChI=1S/C12H16O3/c1-3-15-12(14)9(2)11(13)10-7-5-4-6-8-10/h4-9,11,13H,3H2,1-2H3

InChI Key

DBYGIIOOKKCUKJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)C(C1=CC=CC=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

50 mmol (5.10 ml) of benzaldehyde are added at -78° C. to the manganous enolate of ethyl propionate, prepared as indicated above. After stirring for 10 seconds at -78° C., the reaction medium is hydrolyzed by the dropwise addition of a saturated solution of (NH4)2SO4. After decantation, filtration on hyflo-supercel and evaporation of the solvents under vacuum, ethyl 3-phenyl-3-hydroxy-2-methylpropionate is isolated by low pressure liquid chromatography on 15 μm silica gel using cyclohexane/ethyle acetate (90/10) as the eluent. Yield=72%. Erythro/threo=61/39.
Quantity
5.1 mL
Type
reactant
Reaction Step One
[Compound]
Name
enolate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
(NH4)2SO4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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